Cas no 2229464-32-6 (5-cyanothiophene-2-carbothioamide)

5-Cyanothiophene-2-carbothioamide is a heterocyclic compound featuring both cyano and carbothioamide functional groups on a thiophene backbone. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of thiazole and other sulfur-containing heterocycles. The presence of the electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions. Its thioamide moiety allows for further functionalization, making it valuable in medicinal chemistry for the development of bioactive molecules. The compound’s stability and well-defined reactivity profile ensure consistent performance in synthetic workflows.

5-cyanothiophene-2-carbothioamide structure

2229464-32-6 structure

Product Name:5-cyanothiophene-2-carbothioamide

CAS No:2229464-32-6

MF:C₆H₄N₂S₂

MW:168.239357948303

CID:5887152

PubChem ID:165705358

Update Time:2025-10-15

5-cyanothiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 5-cyanothiophene-2-carbothioamide
- EN300-1748645
- 2229464-32-6
- Inchi： 1S/C6H4N2S2/c7-3-4-1-2-5(10-4)6(8)9/h1-2H,(H2,8,9)
- InChI Key： NTBOIDVABAHJGA-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC=C1C(N)=S

Computed Properties

Exact Mass: 167.98159048g/mol
Monoisotopic Mass: 167.98159048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 110Å²

5-cyanothiophene-2-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1748645-0.05g	5-cyanothiophene-2-carbothioamide	2229464-32-6	0.05g	$1080.0	2023-09-20
Enamine	EN300-1748645-0.1g	5-cyanothiophene-2-carbothioamide	2229464-32-6	0.1g	$1131.0	2023-09-20
Enamine	EN300-1748645-0.25g	5-cyanothiophene-2-carbothioamide	2229464-32-6	0.25g	$1183.0	2023-09-20
Enamine	EN300-1748645-0.5g	5-cyanothiophene-2-carbothioamide	2229464-32-6	0.5g	$1234.0	2023-09-20
Enamine	EN300-1748645-1.0g	5-cyanothiophene-2-carbothioamide	2229464-32-6	1g	$1286.0	2023-06-03
Enamine	EN300-1748645-2.5g	5-cyanothiophene-2-carbothioamide	2229464-32-6	2.5g	$2520.0	2023-09-20
Enamine	EN300-1748645-5.0g	5-cyanothiophene-2-carbothioamide	2229464-32-6	5g	$3728.0	2023-06-03
Enamine	EN300-1748645-10.0g	5-cyanothiophene-2-carbothioamide	2229464-32-6	10g	$5528.0	2023-06-03
Enamine	EN300-1748645-1g	5-cyanothiophene-2-carbothioamide	2229464-32-6	1g	$1286.0	2023-09-20
Enamine	EN300-1748645-5g	5-cyanothiophene-2-carbothioamide	2229464-32-6	5g	$3728.0	2023-09-20